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Compound of Interest

Compound Name: Isopropyl diphenyl phosphate-d7

Cat. No.: B12421806 Get Quote

For researchers, scientists, and professionals in drug development, Isopropyl Diphenyl
Phosphate-d7 serves as a critical analytical tool. This deuterated internal standard is

instrumental for the accurate quantification of its unlabeled counterpart, Isopropyl Diphenyl

Phosphate (IPDPP), a widely used flame retardant and plasticizer. This guide provides a

comprehensive overview of its properties, applications, and the available toxicological and

metabolic data of the parent compound.

Core Properties
Isopropyl Diphenyl Phosphate-d7 is a stable, isotopically labeled version of Isopropyl

Diphenyl Phosphate. The deuterium labeling provides a distinct mass signature, making it an

ideal internal standard for mass spectrometry-based analytical techniques.

Property Value Citation(s)

CAS Number 2469626-65-9 [1][2][3]

Molecular Formula C₁₅H₁₀D₇O₄P [1][2][3]

Molecular Weight 299.31 g/mol [1][2][3]

Appearance Clear Colorless Oil [4]

Unlabeled CAS Number 60763-39-5 [2][3]
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Application in Analytical Chemistry
The primary application of Isopropyl Diphenyl Phosphate-d7 is as an internal standard in

analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS). These methods are employed to quantify the

presence of Isopropyl Diphenyl Phosphate in various matrices, including environmental

samples and biological tissues. The use of a stable isotope-labeled internal standard like the d7

variant is crucial for correcting for matrix effects and variations in instrument response, thereby

ensuring the accuracy and precision of the quantitative analysis.

While specific, detailed experimental protocols for its use are often developed and validated in

individual laboratories for their specific applications, a general workflow is outlined below.
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Sample Preparation

Analytical Measurement

Data Interpretation

Environmental or Biological Sample

Spike with Isopropyl 
Diphenyl Phosphate-d7

Solvent Extraction

Sample Cleanup (e.g., SPE)

LC-MS/MS or GC-MS Analysis

Quantification using 
Isotope Dilution

Concentration of 
Isopropyl Diphenyl Phosphate

Click to download full resolution via product page

A generalized workflow for the quantification of Isopropyl Diphenyl Phosphate using its
deuterated internal standard.
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Metabolism of Isopropyl Diphenyl Phosphate
Understanding the metabolism of the parent compound is crucial for interpreting toxicological

data and exposure assessments. Studies in Wistar rats have shown that Isopropyl Diphenyl

Phosphate is rapidly metabolized. The primary metabolites identified in urine are diphenyl

phosphate (DPHP) and mono-isopropylphenyl phenyl phosphate (ip-PPP). More recent

research using high-resolution mass spectrometry has tentatively identified two novel

metabolites: mono-isopropenylphenyl diphenyl phosphate and hydroxy-isopropylphenyl

diphenyl phosphate.

Toxicological Profile of Isopropyl Diphenyl
Phosphate
The toxicological effects of Isopropyl Diphenyl Phosphate have been investigated in animal

models. It is important to note that this data pertains to the unlabeled compound.

General and Endocrine Toxicity
In a 90-day study with adult Wistar rats, exposure to Isopropylated Triphenyl Phosphate

(IPTPP) resulted in a dose-related increase in liver and adrenal gland weight in both sexes.

While structural changes were observed in the adrenal cortex, there was no alteration in the

basal or stress-induced serum levels of corticosterone. However, serum levels of total

cholesterol and high-density lipoprotein cholesterol were significantly elevated at the highest

doses.

Reproductive and Developmental Toxicity
Perinatal studies in Sprague Dawley rats indicated that high doses of Isopropylated Phenyl

Phosphate (IPP) could impact reproductive performance. In offspring, exposure was associated

with reduced body weights and delays in pubertal endpoints.
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Study Type Animal Model
Observed Effects at High
Doses

90-Day Feeding Study Wistar Rats

Increased liver and adrenal

gland weight, elevated serum

cholesterol.

Perinatal Toxicity Study Sprague Dawley Rats

Perturbed reproductive

performance in dams, reduced

body weight and delayed

puberty in offspring.

Due to the limited availability of public-domain, in-depth experimental protocols and the

absence of specifically elucidated signaling pathways in the reviewed literature, researchers

are encouraged to consult specialized toxicological databases and primary research articles for

the development of detailed study designs. The information presented here serves as a

foundational guide to the properties and known biological effects of Isopropyl Diphenyl

Phosphate, for which the d7-labeled compound is the analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12421806#isopropyl-diphenyl-phosphate-d7-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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